Cas no 62403-73-0 (1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-)

1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- structure
62403-73-0 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-
CAS No:62403-73-0
MF:C19H13NO2S
MW:319.377023458481
CID:445976
PubChem ID:821948

1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]-
    • 2-[(2-phenylthiophen-3-yl)methyl]isoindole-1,3-dione
    • 2-[(2-phenyl-3-thienyl)methyl]-1H-isoindole-1,3(2H)-dione
    • Oprea1_864830
    • 62403-73-0
    • AA-516/30131021
    • DTXSID30356340
    • Inchi: InChI=1S/C19H13NO2S/c21-18-15-8-4-5-9-16(15)19(22)20(18)12-14-10-11-23-17(14)13-6-2-1-3-7-13/h1-11H,12H2
    • InChI Key: YQMVGURCJRYUAU-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C=CS2)CN3C(=O)C4=CC=CC=C4C3=O

Computed Properties

  • Exact Mass: 319.06679
  • Monoisotopic Mass: 319.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 37.38

1H-Isoindole-1,3(2H)-dione, 2-[(2-phenyl-3-thienyl)methyl]- Related Literature

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